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Compound of Interest

Compound Name:
1-methyl-1H-pyrazolo[3,4-

b]pyridine-3-carboxylic acid

Cat. No.: B057366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a technical overview of 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-
carboxylic acid, a heterocyclic compound belonging to the pyrazolopyridine class. The

pyrazolo[3,4-b]pyridine core is a recognized privileged structure in medicinal chemistry, with

derivatives exhibiting a wide range of biological activities. While specific experimental data for

1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is limited in publicly available

literature, this paper compiles the known chemical and safety data. Furthermore, it explores the

potential biological relevance of this compound by examining a closely related analog, 4-(3-

aminophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid, a known inhibitor of

Tropomyosin Receptor Kinases (TRKs). This whitepaper includes a proposed signaling

pathway and a representative synthetic protocol based on this analog, offering a valuable

resource for researchers interested in the therapeutic potential of this compound class.

Chemical Identity and Properties
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is a derivative of the 1H-

pyrazolo[3,4-b]pyridine core. While a specific CAS number for this exact molecule is not readily

available, the parent compound, 1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid, is registered

under CAS number 116855-08-4.
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Property Value Source

Molecular Formula C₈H₇N₃O₂ [1]

Molecular Weight 177.16 g/mol [1]

MDL Number MFCD11109332 [1]

Appearance Solid (form)

InChI Key
WEZYUZRHWLFJDN-

UHFFFAOYSA-N

SMILES String Cn1nc(C(O)=O)c2cccnc12

Safety Information
Based on available data, 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is classified

with the GHS07 pictogram, indicating that it may cause skin and eye irritation, and may be

harmful if swallowed.

Hazard Information Description

Pictogram GHS07

Signal Word Warning

Hazard Statements
H302: Harmful if swallowedH319: Causes

serious eye irritation

Precautionary Statements

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Biological Activity and Potential Signaling Pathway
The broader class of 1H-pyrazolo[3,4-b]pyridine derivatives has demonstrated significant

therapeutic potential, with activities including the inhibition of kinases such as Mps1, ALK-
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L1196M, and TBK1, as well as antibacterial, antimicrobial, antioxidant, antifungal, and

antiparasitic effects.

A closely related analog, 4-(3-aminophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-
carboxylic acid (CAS: 1354706-25-4), has been identified as a potent inhibitor of Tropomyosin

Receptor Kinases (TRKs).[2] TRKs are a family of receptor tyrosine kinases that play a crucial

role in the development and function of the nervous system.[3] Dysregulation of TRK signaling

is implicated in various cancers.[3] The mechanism of action for TRK inhibitors typically

involves binding to the ATP-binding pocket of the kinase domain, thereby blocking the

downstream signaling cascades responsible for cell proliferation and survival.[2][3]

Given the structural similarity, it is plausible that 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-
carboxylic acid may also exhibit inhibitory activity against TRKs or other related kinases. The

primary signaling pathways activated by TRK receptors include the RAS/MAPK, PI3K/AKT, and

PLCγ pathways.[1][3] Inhibition of TRK would lead to the downregulation of these pathways.

Cell Membrane

Cytoplasm

Nucleus

TRK Receptor

RAS

PI3K

PLCγ

RAF MEK ERK

Cell Proliferation
& SurvivalAKT1-methyl-1H-pyrazolo[3,4-b]pyridine-

3-carboxylic acid (Proposed)

Click to download full resolution via product page

Caption: Proposed inhibitory action on the TRK signaling pathway.

Experimental Protocols
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Due to the lack of a specific published synthesis protocol for 1-methyl-1H-pyrazolo[3,4-
b]pyridine-3-carboxylic acid, a general method for the synthesis of the parent 1H-

pyrazolo[3,4-b]pyridine-3-carboxylic acid is provided as a representative experimental

procedure.[4] This can be adapted by using a substituted hydrazine to introduce the methyl

group at the N1 position.

Synthesis of 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid[4]

Materials:

2-chloro-3-acetylpyridine

Hydrazine hydrate

Dichloromethane

Anhydrous sodium sulfate

Silica gel for column chromatography

Three-necked flask, condenser, thermometer, magnetic stirrer

Procedure:

To a three-necked flask equipped with a thermometer, a condenser, and a magnetic stirrer,

add 2-chloro-3-acetylpyridine at room temperature.

Add hydrazine hydrate as the solvent.

Stir the reaction mixture for 1 hour.

Heat the mixture to reflux and maintain overnight.

Monitor the reaction progress using thin-layer chromatography.

Once the reaction is complete, stop heating and allow the system to cool to room

temperature.
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Add purified water and dichloromethane to extract the reaction solution.

Separate the organic phase. Wash the aqueous phase multiple times with dichloromethane

and combine the organic phases.

Dry the combined organic phase with anhydrous sodium sulfate.

Concentrate the organic phase under reduced pressure.

Purify the resulting crude product by silica gel column chromatography to obtain 1H-

pyrazolo[3,4-b]pyridine-3-carboxylic acid.
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Caption: General synthetic workflow for the pyrazolo[3,4-b]pyridine core.

Quantitative Data
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Specific quantitative biological data for 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic
acid is not available in the reviewed literature. The following table presents data for a related

pyrazolo[3,4-b]quinoline derivative to showcase the potential potency of this class of

compounds.

Compound ID Assay Target IC₅₀ (µM) Source

9a
α-glucosidase

Inhibition
α-glucosidase 59 [5]

9a
α-amylase

Inhibition
α-amylase 253 [5]

10g Kinase Inhibition ALK-L1196M <0.0005 [6]

10g Kinase Inhibition ROS1 <0.0005 [6]

Note: Compound 9a is 1-((1-phenyl-1H-1,2,3-triazol-4-yl)methyl)-1H-pyrazolo[3,4-b]quinoline-4-

carboxamide and compound 10g is a different pyrazolo[3,4-b]pyridine derivative.

Conclusion
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid belongs to a class of compounds

with significant and diverse biological activities. While direct experimental data for this specific

molecule is scarce, the known activity of a close analog as a TRK inhibitor suggests a

promising avenue for further investigation. The synthetic routes to the core structure are well-

established, providing a foundation for the synthesis and subsequent biological evaluation of

this compound. This technical guide serves as a starting point for researchers aiming to explore

the therapeutic potential of 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid,

particularly in the context of kinase inhibition and cancer therapy. Further studies are warranted

to elucidate its precise mechanism of action and to quantify its biological activity.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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